molecular formula C10H9BrN2O2 B8289845 3-(4-Bromo-3-methyl-phenyl)-imidazolidine-2,4-dione

3-(4-Bromo-3-methyl-phenyl)-imidazolidine-2,4-dione

Cat. No.: B8289845
M. Wt: 269.09 g/mol
InChI Key: GYMJVBOHLSFUGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Bromo-3-methyl-phenyl)-imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C10H9BrN2O2 and its molecular weight is 269.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9BrN2O2

Molecular Weight

269.09 g/mol

IUPAC Name

3-(4-bromo-3-methylphenyl)imidazolidine-2,4-dione

InChI

InChI=1S/C10H9BrN2O2/c1-6-4-7(2-3-8(6)11)13-9(14)5-12-10(13)15/h2-4H,5H2,1H3,(H,12,15)

InChI Key

GYMJVBOHLSFUGX-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)N2C(=O)CNC2=O)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

4 N HCl-dioxane (7.5 ml, 30 mmol) was added to a solution of the crude product [3-(4-bromo-3-methyl-phenyl)-ureido]-acetic acid ethyl ester (5.07 g) in dioxane (60 ml), and the mixture was heated with stirring at 80° C. for 17 hours. The reaction mixture was cooled to room temperature and then concentrated under reduced pressure, and water was added, followed by extraction with ethyl acetate. The organic phase was washed with saturated brine and then concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography to give 3-(4-bromo-3-methyl-phenyl)-imidazolidine-2,4-dione (2.40 g, 37%).
Quantity
7.5 mL
Type
reactant
Reaction Step One
[Compound]
Name
crude product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
[3-(4-bromo-3-methyl-phenyl)-ureido]-acetic acid ethyl ester
Quantity
5.07 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One

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